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Compound of Interest

Compound Name: CL-387785

Cat. No.: B1684470

Audience: Researchers, scientists, and drug development professionals.

Abstract: CL-387785 is a potent and irreversible inhibitor of the Epidermal Growth Factor
Receptor (EGFR) tyrosine kinase.[1][2][3] Accurate and consistent preparation of stock
solutions is critical for obtaining reliable and reproducible results in both in vitro and in vivo
experiments. These application notes provide a detailed protocol for the preparation, storage,
and handling of CL-387785 stock solutions using Dimethyl Sulfoxide (DMSO) as the solvent.

Chemical and Physical Properties

CL-387785 is a cell-permeable anilinoquinazoline compound that covalently binds to the EGFR
kinase domain, leading to its irreversible inhibition.[4] Understanding its fundamental properties
is essential for accurate stock preparation.

Property Value

Synonyms EKI-785, WAY-EKI 785
Molecular Formula C1sH13BrN4O
Molecular Weight 381.23 g/mol [1][5]
Appearance Pale yellow solid
Purity >95% (HPLC)
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Solubility in DMSO

The solubility of CL-387785 in DMSO can vary based on the purity of the compound and the
quality of the solvent. It is crucial to use anhydrous, high-quality DMSO, as moisture can
reduce solubility.[1]

Reported Solubility (mg/mL) Molar Concentration (mM)
60 mg/mL 157.39 mM[5]

76 mg/mL 199.35 mM[1]

200 mg/mL 524.64 mM

Note: Sonication may be required to achieve complete dissolution at higher concentrations.[5]

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of CL-387785 in DMSO, a
common concentration for laboratory use.

Materials and Equipment
o CL-387785 powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
e Analytical balance

« Sterile microcentrifuge tubes or cryogenic vials
o Pipettes and sterile, filter-barrier tips

» \ortex mixer

e Sonicator (optional, but recommended)

e Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
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Stock Solution Preparation Workflow

Preparation Workflow

1. Weigh 1.906 mg
of CL-387785

2. Add 500 pL
of anhydrous DMSO

3. Vortex thoroughly
(Sonicate if needed)

4. Aliquot into sterile tubes
(e.g., 10-50 L)

5. Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for preparing CL-387785 stock solution.

Step-by-Step Procedure

o Calculation: To prepare a 10 mM stock solution, the required mass of CL-387785 must be
calculated.

o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.0005 L x 381.23 g/mol = 1.906 mg
o This calculation is for a final volume of 500 L. Adjust as needed.

o Weighing: Carefully weigh 1.906 mg of CL-387785 powder using an analytical balance and
place it into a sterile microcentrifuge tube.

e Dissolving: Add 500 uL of anhydrous, sterile DMSO to the tube containing the CL-387785
powder.

o Mixing: Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. If particulates remain, sonicate the solution for 5-10 minutes in a water
bath sonicator. The final solution should be clear.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryogenic vials
or microcentrifuge tubes.

Storage and Stability

Proper storage is essential to maintain the activity of the CL-387785 stock solution.

Storage Temperature Shelf Life
-20°C Up to 1 year[2]
-80°C Up to 2 years[2]
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Note: Once an aliquot is thawed, it should be used immediately. Any remaining solution in the
thawed aliquot should be discarded to ensure experimental consistency.

Application Notes: Mechanism of Action

CL-387785 is an irreversible inhibitor of EGFR. Upon ligand (e.g., EGF) binding, EGFR
dimerizes and undergoes autophosphorylation on specific tyrosine residues.[6] This activation
initiates downstream signaling cascades, primarily the RAS-RAF-MAPK and PI3K-AKT
pathways, which promote cell proliferation, survival, and differentiation.[6][7][8] CL-387785
covalently binds to a cysteine residue (Cys797) in the ATP-binding pocket of EGFR, preventing
ATP from binding and thereby blocking autophosphorylation and all subsequent downstream
signaling.[4]
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Caption: Inhibition of EGFR signaling by CL-387785.
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Dilution for Cell Culture Experiments

To use the 10 mM stock solution in a cell culture experiment, it must be serially diluted. For
example, to achieve a final concentration of 100 nM in 2 mL of cell culture medium:

 Intermediate Dilution: Prepare a 1000X working solution (100 uM) by diluting the 10 mM
stock 1:100.

o Take 1 pL of 10 mM CL-387785 stock.
o Add to 99 uL of sterile DMSO or cell culture medium.

e Final Dilution: Add 2 pL of the 100 uM working solution to 2 mL of cell culture medium. This
results in a final concentration of 100 nM and a final DMSO concentration of 0.1%.

Note: Always prepare a vehicle control (e.g., 0.1% DMSO) to account for any effects of the
solvent on the cells. It is advisable to pre-warm the culture medium to 37°C before adding the
inhibitor to avoid precipitation.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of CL-
387785 Stock Solution in DMSQO]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684470#preparing-cl-387785-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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